17beta-Estradiol 17-glucosiduronate
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Overview
Description
17beta-estradiol 17-glucosiduronate is a monocarboxylic acid anion resulting from the deprotonation of the carboxy group of 17beta-estradiol 17-glucosiduronic acid. It is a monocarboxylic acid anion, a steroid glucosiduronic acid anion and a beta-D-glucosiduronate. It is a conjugate base of a 17beta-estradiol 17-glucosiduronic acid.
Scientific Research Applications
Neuroprotection and Brain Function
- Enhancement of Extracellular Lactate for Neuroprotection : 17beta-Estradiol has been shown to significantly reduce cortical lesion size in a model of glutamate excitotoxicity, suggesting a neuroprotective pathway through the enhancement of extracellular lactate levels (Mendelowitsch et al., 2001).
- Regulation of Ion Channels and Estrogen Receptors : It acutely attenuates glutamate-induced calcium overload in primarily cultured rat hippocampal neurons through a membrane receptor-dependent mechanism, indicating rapid protective actions against excitotoxicity (Huang et al., 2004).
Metabolic and Anti-inflammatory Effects
- Inhibition of Adipocyte Activity : 17beta-Estradiol inhibits 11beta-hydroxysteroid dehydrogenase type 1 activity in rodent adipocytes, providing insight into its anti-obesity mechanism (Tagawa et al., 2009).
- Anti-inflammatory Effects on Microglial Activation : Demonstrated anti-inflammatory effects of 17beta-Estradiol on microglial activation, highlighting its potential in attenuating the progression of neurodegenerative diseases (Bruce-Keller et al., 2000).
Influence on Cell Structure and Function
- Modulation of Endothelial Cell Properties : It is shown to increase the volume, apical surface, and elasticity of human endothelial cells mediated by Na+/H+ exchange, suggesting a mechanism for its vasoprotective effects (Hillebrand et al., 2006).
Insights into Estrogenic Component Actions
- Characterization of Estrogenic Components in Hormone Replacement Therapy : Studies on the molecular characterization of B-ring unsaturated estrogen provide insights into the activities of individual estrogenic components of Premarin, including interactions with estrogen receptors and biological activities (Hsieh et al., 2008).
properties
Molecular Formula |
C24H31O8- |
---|---|
Molecular Weight |
447.5 g/mol |
IUPAC Name |
(2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[[(8R,9S,13S,14S,17S)-3-hydroxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]oxy]oxane-2-carboxylate |
InChI |
InChI=1S/C24H32O8/c1-24-9-8-14-13-5-3-12(25)10-11(13)2-4-15(14)16(24)6-7-17(24)31-23-20(28)18(26)19(27)21(32-23)22(29)30/h3,5,10,14-21,23,25-28H,2,4,6-9H2,1H3,(H,29,30)/p-1/t14-,15-,16+,17+,18+,19+,20-,21+,23-,24+/m1/s1 |
InChI Key |
MTKNDAQYHASLID-QXYWQCSFSA-M |
Isomeric SMILES |
C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)C(=O)[O-])O)O)O)CCC5=C3C=CC(=C5)O |
SMILES |
CC12CCC3C(C1CCC2OC4C(C(C(C(O4)C(=O)[O-])O)O)O)CCC5=C3C=CC(=C5)O |
Canonical SMILES |
CC12CCC3C(C1CCC2OC4C(C(C(C(O4)C(=O)[O-])O)O)O)CCC5=C3C=CC(=C5)O |
synonyms |
17 beta-estradiol glucuronide 17beta-estradiol-17-(beta-D-glucuronide) betaestradiol 17-(beta-D-glucuronide) E(2)17G cpd E217G cpd estradiol-17 beta-glucuronide estradiol-17 beta-glucuronide, monosodium salt estradiol-17beta-D-glucuronide estradiol-17beta-glucuronide oestradiol-17beta-glucuronide |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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